Cas no 691396-66-4 (6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile)
691396-66-4 structure
Product Name:6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
CAS No:691396-66-4
MF:C22H13ClN6O4S
MW:492.894421339035
CID:6399930
PubChem ID:1640085
Update Time:2023-12-27
6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- Z104341460
- EN300-26621143
- 6-amino-5-[(1,3-dioxaindan-5-yl)methyl]-7-(4-chlorobenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
- 691396-66-4
- AKOS001136891
- 6-amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
- 6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile
-
- Inchi: 1S/C22H13ClN6O4S/c23-13-2-4-14(5-3-13)34(30,31)20-19-22(28-16(9-25)15(8-24)27-19)29(21(20)26)10-12-1-6-17-18(7-12)33-11-32-17/h1-7H,10-11,26H2
- InChI Key: ULHRHEQRBOAZOD-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)S(C1C2C(=NC(C#N)=C(C#N)N=2)N(CC2=CC=C3C(=C2)OCO3)C=1N)(=O)=O
Computed Properties
- Exact Mass: 492.0407518g/mol
- Monoisotopic Mass: 492.0407518g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 967
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 165Ų
6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26621143-0.05g |
6-amino-5-[(1,3-dioxaindan-5-yl)methyl]-7-(4-chlorobenzenesulfonyl)-5H-pyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile |
691396-66-4 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
6-Amino-5-(1,3-benzodioxol-5-ylmethyl)-7-(4-chlorophenyl)sulfonylpyrrolo[2,3-b]pyrazine-2,3-dicarbonitrile Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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